Cas no 688790-06-9 (7-tert-Butyl 2-methyl 7-azabicyclo[2.2.1]heptane-2,7-dicarboxylate)

• Product Name: 7-tert-Butyl 2-methyl 7-azabicyclo[2.2.1]heptane-2,7-dicarboxylate
• CAS No: 688790-06-9
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• MDL: MFCD18433536
• CID: 1025830
• PubChem ID: 49760544
• Update Time: 2025-09-22

7-tert-Butyl 2-methyl 7-azabicyclo[2.2.1]heptane-2,7-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 7-tert-Butyl 2-methyl 7-azabicyclo[2.2.1]heptane-2,7-dicarboxylate
• exo-7-(tert-butoxycarbonyl)-7-aza-bicyclo[2.2.1]heptane-2-carboxylic acid methyl ester racemate
• 7-O-tert-butyl 3-O-methyl 7-azabicyclo[2.2.1]heptane-3,7-dicarboxylate
• DTXSID20678240
• SY103831
• 688790-06-9
• 7-tert-Butyl2-methyl7-azabicyclo[2.2.1]heptane-2,7-dicarboxylate
• AKOS016004441
• CS-0036820
• 7-O-tert-butyl 2-O-methyl 7-azabicyclo[2.2.1]heptane-2,7-dicarboxylate
• MFCD18433536
• SCHEMBL5230913
• 7-t-Butyl 2-methyl 7-azabicyclo[2.2.1]heptane-2,7-dicarboxylate
• AT12428
• endo-7-Boc-7-azabicyclo[2.2.1]heptan-2-yl carboxylic acid methyl ester
• 7-(tert-butyl) 2-methyl 7-azabicyclo[2.2.1]heptane-2,7-dicarboxylate
• ZBESKVIRYNQXCD-UHFFFAOYSA-N
• AS-72078
• exo-7-(tert-butoxycarbonyl)-7-aza-bicyclo[2.2.1]heptane-2-carboxylicacidmethylesterracemate
• Methyl 7-Boc-7-azabicyclo[2.2.1]heptane-2-carboxylate
• ALBB-037197

• MDL： MFCD18433536
• Inchi： 1S/C13H21NO4/c1-13(2,3)18-12(16)14-8-5-6-10(14)9(7-8)11(15)17-4/h8-10H,5-7H2,1-4H3
• InChI Key： ZBESKVIRYNQXCD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C2CCC1C(C(=O)OC)C2)=O

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids